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Compound of Interest

Compound Name: Simazine-ring-UL-14C

Cat. No.: B152182 Get Quote

This guide provides an in-depth overview of the safety and handling protocols for Simazine-
ring-UL-14C, a radiolabeled herbicide used in research and development. The information is

intended for researchers, scientists, and professionals in drug development and related fields.

Quantitative Data
The following table summarizes the known physical, chemical, and radiological properties of

Simazine and its Carbon-14 labeled form. Data has been compiled from various safety data

sheets and research articles.
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Property Value Source

Chemical Properties

Chemical Name
6-chloro-N2,N4-diethyl-1,3,5-

triazine-2,4-diamine
[1]

CAS Number (unlabeled) 122-34-9 [1]

Molecular Formula C₇H₁₂ClN₅ [1]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 225-229 °C [2]

Solubility in Water 5 ppm (at 20–22 °C) [1]

Radiological Properties

Isotope Carbon-14 (¹⁴C) General Knowledge

Specific Activity 15.5 mCi/mmol [3][4]

Radiochemical Purity 99% [3][4]

Toxicological Data (unlabeled

Simazine)

Acute Oral LD50 (Rat) > 5000 mg/kg [5]

Acute Dermal LD50 (Rat) > 5000 mg/kg [5]

Experimental Protocols
The following are generalized protocols for the handling of Simazine-ring-UL-14C in a

laboratory setting. These should be adapted to specific experimental needs and institutional

safety guidelines.

General Handling and Personal Protective Equipment
(PPE)
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Due to the radioactive nature of Simazine-ring-UL-14C, all handling must be conducted in a

designated radioactive materials laboratory. Standard personal protective equipment is

mandatory and includes:

A lab coat

Safety glasses with side shields

Disposable nitrile gloves (double gloving is recommended)

Closed-toe shoes

Solution Preparation
Work Area Preparation: Designate a specific area for handling the radiolabeled compound.

Cover the work surface with absorbent paper.

Compound Handling: Handle the solid Simazine-ring-UL-14C with care to avoid generating

dust. Use appropriate tools, such as a microspatula.

Solvent Addition: Based on the desired concentration, calculate the required volume of a

suitable solvent (e.g., methanol, acetone). Add the solvent to the vial containing the

Simazine-ring-UL-14C.

Dissolution: Gently agitate the vial to ensure complete dissolution.

Storage of Solution: Store the resulting solution in a clearly labeled and sealed container in a

designated refrigerator or freezer.

Storage
Store Simazine-ring-UL-14C in a cool, dry place, away from light and moisture. A storage

temperature of 0-6°C is recommended.[2] The storage area must be clearly marked with

radiation warning signs.

Waste Disposal
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All waste contaminated with Simazine-ring-UL-14C (e.g., gloves, absorbent paper, vials) must

be disposed of as radioactive waste in accordance with institutional and national regulations.

Visualizations
The following diagrams illustrate key workflows and logical relationships in the safe handling of

Simazine-ring-UL-14C.
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Preparation

Handling

Cleanup & Disposal

Prepare Designated Work Area

Don PPE

Gather Materials

Weigh Simazine-ring-UL-14C

Dissolve in Solvent

Store Solution

Survey Work Area

Decontaminate if Necessary

Contamination Found

Dispose of Radioactive Waste

No Contamination

Doff PPE
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General laboratory workflow for handling Simazine-ring-UL-14C.
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Immediate Response

Minor Spill Procedure Major Spill Procedure

Spill Detected

Notify Personnel in Area

Contain Spill with Absorbent Material

Assess Spill Severity

Clean Up Spill

Minor Spill

Evacuate Area

Major Spill

Survey Area for Contamination

Report to Radiation Safety Officer

Secure the Area

Contact Radiation Safety Officer Immediately

Click to download full resolution via product page

Decision-making process for emergency spill procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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